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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

CAS No.: 102330-07-4

Cat. No.: B15554118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apoptosis, or programmed cell death, is a fundamental biological process essential for normal

tissue development and homeostasis.[1][2] Dysregulation of this pathway is implicated in

numerous diseases, including cancer and neurodegenerative disorders.[1] A key hallmark of

apoptosis is the activation of a family of cysteine proteases known as caspases.[3] These

enzymes act in a cascade, with initiator caspases (like caspase-8 and -9) activating

executioner caspases (like caspase-3 and -7).[1][4][5]

(Asp)₂-Rhodamine 110, also known as Rhodamine 110, bis-(L-aspartic acid amide), is a highly

sensitive and specific fluorogenic substrate designed to detect the activity of executioner

caspases, primarily caspase-3 and -7, in live cells.[3][6] This non-fluorescent, cell-permeable

substrate is cleaved in the presence of active caspases, releasing the intensely green

fluorescent Rhodamine 110 (R110) molecule. The resulting fluorescence can be readily

quantified on a single-cell basis using flow cytometry, making it a powerful tool for studying

apoptotic pathways.[3]
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Mechanism of Action
The (Asp)₂-Rhodamine 110 substrate consists of a Rhodamine 110 fluorophore quenched by

two L-aspartic acid residues. In its native state, the substrate is colorless and non-fluorescent.

[7] Upon entering an apoptotic cell, active executioner caspases recognize and cleave the

aspartic acid residues. The cleavage occurs in a two-step process. The first cleavage yields a

mono-substituted, slightly fluorescent intermediate, while the second cleavage releases the

unquenched Rhodamine 110, which exhibits a strong green fluorescence upon excitation.[6][8]

This fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the

cell.
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Mechanism of (Asp)2-Rhodamine 110 Activation
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1. Prepare Cells

2. Induce Apoptosis
(e.g., Staurosporine)

4. Harvest & Wash Cells 3. Prepare (Asp)2-R110
Working Solution

5. Stain Cells

6. Incubate
(37°C, 30-60 min)

7. Wash & Resuspend

8. Acquire on Flow Cytometer

9. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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